Cas no 54164-07-7 ((2S)-2-amino-3-methyl-1-(pyrrolidin-1-yl)butan-1-one)

• Product Name: (2S)-2-amino-3-methyl-1-(pyrrolidin-1-yl)butan-1-one
• CAS No: 54164-07-7
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• MDL: MFCD09724545
• CID: 355253
• PubChem ID: 447256
• Update Time: 2025-04-19

(2S)-2-amino-3-methyl-1-(pyrrolidin-1-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 1-[(2S)-2-amino-3-methyl-1-oxobutyl]-
• (2S)-2-amino-3-methyl-1-pyrrolidin-1-ylbutan-1-one
• (S)-2-AMINO-3-METHYL-1-(PYRROLIDIN-1-YL)BUTAN-1-ONE
• (2S)-2-amino-3-methyl-1-(pyrrolidin-1-yl)butan-1-one
• F8881-8952
• BDBM50178428
• Q27093003
• SCHEMBL111112
• (2S)-3-methyl-1-oxo-1-pyrrolidin-1-ylbutan-2-amine
• DTXSID50332247
• 2-AMINO-3-METHYL-1-PYRROLIDIN-1-YL-BUTAN-1-ONE
• 54164-07-7
• A3M
• 1n1m
• AKOS010391077
• MFCD00601122
• MFCD09724545
• CHEMBL383705
• valine-pyrrolidide
• PD008325
• EN300-146021
• DB01884
• F21139
• CS-0453533
• NS-01392
• NS00068129
• DB-290256

• MDL： MFCD09724545
• Inchi： 1S/C9H18N2O/c1-7(2)8(10)9(12)11-5-3-4-6-11/h7-8H,3-6,10H2,1-2H3/t8-/m0/s1
• InChI Key： IHBAVXVTGLANPI-QMMMGPOBSA-N
• SMILES： O=C([C@H](C(C)C)N)N1CCCC1

Computed Properties

• Exact Mass: 170.14204
• Monoisotopic Mass: 170.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.33